Cas no 30147-99-0 (Phenanthro[4,3-d]-1,3-dioxole-5-ethanamine,9-methoxy-N,N-dimethyl-)
![Phenanthro[4,3-d]-1,3-dioxole-5-ethanamine,9-methoxy-N,N-dimethyl- structure](https://www.kuujia.com/scimg/cas/30147-99-0x500.png)
30147-99-0 structure
Product name:Phenanthro[4,3-d]-1,3-dioxole-5-ethanamine,9-methoxy-N,N-dimethyl-
CAS No:30147-99-0
MF:C20H21NO3
MW:323.385645627975
CID:311035
Phenanthro[4,3-d]-1,3-dioxole-5-ethanamine,9-methoxy-N,N-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenanthro[4,3-d]-1,3-dioxole-5-ethanamine,9-methoxy-N,N-dimethyl-
- Phenanthro[3,4-d]-1,3-dioxole-5-ethanamine,9-methoxy-N,N-dimethyl- (9CI)
- Phenanthro[3,4-d]-1,3-dioxole-5-ethylamine,9-methoxy-N,N-dimethyl- (8CI)
- Uvariopsine
- Phenanthro[3,4-d]-1,3-dioxole-5-ethanamine, 9-methoxy-N,N-dimethyl-
-
- Inchi: 1S/C20H21NO3/c1-21(2)9-8-14-11-18-20(24-12-23-18)19-16(14)6-4-13-10-15(22-3)5-7-17(13)19/h4-7,10-11H,8-9,12H2,1-3H3
- InChI Key: VOBOKMKHEYYRGG-UHFFFAOYSA-N
- SMILES: O1C2=C3C(=C(CCN(C)C)C=C2OC1)C=CC1C3=CC=C(OC)C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- XLogP3: 2.077
Experimental Properties
- Density: 1.216±0.06 g/cm3(Predicted)
- Melting Point: 71-72 °C
- Boiling Point: 496.6±33.0 °C(Predicted)
- pka: 9.10±0.28(Predicted)
Phenanthro[4,3-d]-1,3-dioxole-5-ethanamine,9-methoxy-N,N-dimethyl- Related Literature
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Ankita Punetha,Keith D. Green,Atefeh Garzan,Nishad Thamban Chandrika,Melisa J. Willby,Allan H. Pang,Caixia Hou,Selina Y. L. Holbrook,Kyle Krieger,James E. Posey,Tanya Parish,Oleg V. Tsodikov,Sylvie Garneau-Tsodikova RSC Med. Chem., 2021,12, 1894-1909
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Janina Legendziewicz,Małgorzata Borzechowska,Graźyna Oczko,Gerd Meyer New J. Chem., 2000,24, 53-59
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Lourdes del Olmo,Michael Dommett,Ingrid H. Oevreeide,Devis Di Tommaso,Rachel Crespo-Otero J. Mater. Chem. A, 2018,6, 24965-24970
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F. Aguilera-Granja,L. C. Balbás,A. Vega Phys. Chem. Chem. Phys., 2017,19, 3366-3383
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5. Structures of self-assembled n-alkanethiols on gold by reflection high-energy electron diffraction†Mithun Ghosh,Ding-Shyue Yang Phys. Chem. Chem. Phys., 2020,22, 17325-17335
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